Cas no 1260640-87-6 (7-Bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid hydrochloride)

• Product Name: 7-Bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid hydrochloride
• CAS No: 1260640-87-6
• MF: C₁₀H₁₁BrClNO₂
• MW: 292.556841135025
• MDL: MFCD11506135
• CID: 2951857
• PubChem ID: 53408463
• Update Time: 2025-06-14

7-Bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-溴-1,2,3,4-四氢异喹啉-1-羧酸盐酸盐
• 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid hydrochloride
• 7-BROMO-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-1-CARBOXYLIC ACID HYDROCHLORIDE
• 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid;hydrochloride
• 3655AJ
• SB32361
• A926392
• 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylicacidhydrochloride
• F9995-1321
• G70909
• 7-Bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid hydrochloride, 97%
• MFCD11506135
• 1260640-87-6
• AKOS015958893
• EN300-235050
• CS-0269311
• 1-Isoquinolinecarboxylic acid, 7-bromo-1,2,3,4-tetrahydro-, hydrochloride (1:1)
• 7-Bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid hydrochloride

• MDL： MFCD11506135
• Inchi： 1S/C10H10BrNO2.ClH/c11-7-2-1-6-3-4-12-9(10(13)14)8(6)5-7;/h1-2,5,9,12H,3-4H2,(H,13,14);1H
• InChI Key： ZUKFUSKNLNJRFG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)O)NCC2.Cl

Computed Properties

• Exact Mass: 290.96617g/mol
• Monoisotopic Mass: 290.96617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3

7-Bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 22-52
• Hazardous Material Identification：

Additional information on 7-Bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid hydrochloride

Comprehensive Overview of 7-Bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid hydrochloride (CAS No. 1260640-87-6)

7-Bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid hydrochloride (CAS No. 1260640-87-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the tetrahydroisoquinoline family, a structural motif frequently explored in drug discovery due to its bioactive potential. The presence of a bromo substituent at the 7-position and a carboxylic acid group at the 1-position, along with its hydrochloride salt form, enhances its solubility and reactivity, making it a valuable intermediate in medicinal chemistry.

In recent years, the demand for 7-Bromo-1,2,3,4-tetrahydroisoquinoline derivatives has surged, driven by their applications in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in its role as a precursor for neuroprotective agents and GPCR modulators, aligning with the growing focus on neurodegenerative diseases like Alzheimer's and Parkinson's. The compound's CAS No. 1260640-87-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 7-Bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid hydrochloride involves multi-step organic reactions, including cyclization, bromination, and salt formation. Its purity and stability are critical for reproducibility in research, prompting strict quality control measures. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its structural integrity. This attention to detail ensures compliance with Good Laboratory Practices (GLP), a key concern for pharmaceutical manufacturers.

From an industrial perspective, the compound's scalability and cost-efficiency are frequently discussed topics. Innovations in green chemistry and catalytic processes have optimized its production, reducing environmental impact. Searches for sustainable synthesis methods and high-yield routes for CAS No. 1260640-87-6 highlight the industry's shift toward eco-friendly practices. Additionally, its compatibility with automated synthesis platforms makes it a candidate for high-throughput screening in drug development pipelines.

Beyond pharmaceuticals, 7-Bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid hydrochloride finds niche applications in material science, particularly in designing fluorescent probes and ligands for metal-organic frameworks (MOFs). Its unique electronic properties, attributed to the bromo and carboxylate groups, enable tailored interactions in supramolecular chemistry. Such versatility underscores its value across interdisciplinary research domains.

In summary, CAS No. 1260640-87-6 represents a critical building block in modern chemistry, bridging gaps between academia and industry. Its association with drug discovery, sustainable synthesis, and advanced materials ensures continued relevance in scientific discourse. As researchers explore novel derivatives and applications, this compound remains a focal point for innovation, answering pressing questions in healthcare and technology.